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Compound of Interest

Compound Name: 6-Bromo-3-chloropyridin-2-OL

Cat. No.: B2991932

Technical Support Center: 6-Bromo-3-chloropyridin-
2-OL

Welcome to the comprehensive technical and safety guide for 6-Bromo-3-chloropyridin-2-OL
(CAS No. 52764-12-2). This resource is designed for researchers, scientists, and drug
development professionals to ensure safe and effective handling of this chemical intermediate
in a laboratory setting. The information herein is synthesized from material safety data sheets
and established laboratory safety protocols to provide actionable guidance.

It is important to note that this compound is also known by other names, such as 6-Bromo-2-
chloro-3-hydroxypyridine or 6-bromo-2-chloropyridin-3-ol, reflecting its chemical structure.[1][2]

Core Chemical Profile & Hazard Summary

Before handling, it is crucial to be familiar with the fundamental properties and hazards
associated with 6-Bromo-3-chloropyridin-2-OL.

Chemical Identity & Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2991932?utm_src=pdf-interest
https://www.benchchem.com/product/b2991932?utm_src=pdf-body
https://www.benchchem.com/product/b2991932?utm_src=pdf-body
https://www.benchchem.com/product/b2991932?utm_src=pdf-body
https://www.echemi.com/sds/6-bromo-2-chloro-5-hydroxypyridine-pd2105251034.html
https://pubchemlite.lcsb.uni.lu/e/compound/46736852
https://www.benchchem.com/product/b2991932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2991932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Property Value Source
CAS Number 52764-12-2 [3114]
Molecular Formula CsHsBrCINO [4]
Molecular Weight 208.44 g/mol [5]
Appearance Solid

Laboratory chemical for
Primary Use industrial and scientific [1][3]

research

GHS Hazard Identification

This compound is classified as hazardous. The following table summarizes its GHS

classification, which dictates the necessary safety precautions.

GHS Pictogram

Signal Word

Hazard Class & Statement

Acute Toxicity 3t, Oral (H301):

ngcontent-ng-cl1205671314="Dangkass="ng-star-inserted">=.alt tex

Toxic if swallowed.

lraalt text

Warning

Skin Irritation 2 (H315):
Causes skin irritation.[6]
Serious Eye Irritation 2A
(H319): Causes serious eye
irritation.[6] STOT SE 3
(H335): May cause respiratory

irritation.[6]

Note: One source also classifies this compound as Acute Toxicity 2, Dermal (H310): Fatal in

contact with skin. Given this potential for severe toxicity, extreme caution and impervious skin

protection are mandatory.

Frequently Asked Questions (FAQs)
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This section addresses common queries regarding the day-to-day handling and storage of 6-
Bromo-3-chloropyridin-2-OL.

Q1: What are the most critical hazards | should be aware of when working with this compound?
Al: The most significant hazards are its acute oral toxicity (toxic if swallowed) and potential for
severe dermal toxicity. It is also a known skin, eye, and respiratory irritant.[6] Inhalation of dust
or direct contact with skin and eyes must be strictly avoided.

Q2: What is the mandatory Personal Protective Equipment (PPE) for handling this solid
compound? A2: A comprehensive PPE setup is required. This includes:

Engineering Controls: All work must be conducted in a certified chemical fume hood.[7]

o Eye/Face Protection: Wear tightly-sealed safety goggles conforming to EN 166 (EU) or
NIOSH (US) standards.[1]

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile). Gloves must be inspected for
integrity before use and disposed of properly after handling.[1]

o Body Protection: A lab coat or impervious clothing is necessary to prevent skin contact.[1][7]
For tasks with a higher risk of splashes, consider an apron.[8]

o Respiratory Protection: If dust formation is possible or exposure limits might be exceeded, a
NIOSH-approved respirator is required.[1]

Q3: How should 6-Bromo-3-chloropyridin-2-OL be stored? A3: Proper storage is critical to
maintain chemical integrity and ensure safety. Store the container tightly closed in a dry, cool,
and well-ventilated area.[1][7] It should be kept away from incompatible materials such as
strong oxidizing agents and strong acids.[9][10]

Q4: What is the correct first aid response for an accidental exposure? A4: Immediate action is
crucial.

e Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, begin artificial respiration (do not use mouth-to-mouth) and seek
immediate medical attention.[1]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b2991932?utm_src=pdf-body
https://www.benchchem.com/product/b2991932?utm_src=pdf-body
https://aksci.com/sds/5425DH_SDS.pdf
https://www.chemsrc.com/en/cas/169833-70-9_597973.html
https://www.echemi.com/sds/6-bromo-2-chloro-5-hydroxypyridine-pd2105251034.html
https://www.echemi.com/sds/6-bromo-2-chloro-5-hydroxypyridine-pd2105251034.html
https://www.echemi.com/sds/6-bromo-2-chloro-5-hydroxypyridine-pd2105251034.html
https://www.chemsrc.com/en/cas/169833-70-9_597973.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloropyridine_3_boronic_acid.pdf
https://www.echemi.com/sds/6-bromo-2-chloro-5-hydroxypyridine-pd2105251034.html
https://www.benchchem.com/product/b2991932?utm_src=pdf-body
https://www.echemi.com/sds/6-bromo-2-chloro-5-hydroxypyridine-pd2105251034.html
https://www.chemsrc.com/en/cas/169833-70-9_597973.html
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2520606&productDescription=3-BROMO-2-CHLROPYRIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/6-bromo-2-chloro-5-hydroxypyridine-pd2105251034.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2991932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area
with copious amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention from an ophthalmologist.[7]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison center or
doctor immediately for treatment advice.[1][7]

Troubleshooting Guide for Experimental Use

This section provides solutions to specific issues that may arise during research and
development activities.

Q: I need to weigh a small quantity of the powder, but I'm concerned about creating airborne
dust. What is the safest procedure? A: This is a valid concern due to the compound's
respiratory and toxic hazards.

o Causality: The fine, solid nature of the compound makes it prone to becoming airborne,
increasing the risk of inhalation.

o Solution: Always perform weighing operations inside a chemical fume hood.[7] Use a spatula
to gently transfer the material to an anti-static weighing boat or paper. Avoid dropping or
tapping the container, which can generate dust. Work slowly and deliberately. If you have an
enclosure specifically for weighing potent compounds (a balance hood), that is the ideal
location.

Q: The solid material in my stock bottle appears clumped and discolored. Is it safe to use? A:
Clumping and discoloration are potential indicators of moisture absorption or chemical
degradation.

o Causality: Halogenated pyridinols can be sensitive to moisture and light over time, leading to
decomposition. This can impact the purity and reactivity of the material.
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» Solution: While the material may still be usable for non-sensitive applications, its purity is
questionable. For reactions where stoichiometry and purity are critical (e.g., in drug
development), using a compromised reagent can lead to failed experiments or impure
products. It is recommended to use a fresh, unopened container if possible. To prevent this,
always store the compound in a desiccator after opening to protect it from atmospheric
moisture.

Q: I have a small spill of the solid powder on the lab bench. What is the correct cleanup
protocol? A: A small spill can be managed safely if the correct procedure is followed. Do not
panic.

o Causality: Improper cleanup can aerosolize the toxic powder or spread contamination.

o Solution: Refer to the detailed spill cleanup protocol in Section 4.1. The key is to avoid
raising dust. Do not use a dry brush or towel. Gently cover the spill with an inert absorbent
material, then carefully sweep the mixture into a labeled hazardous waste container.[11]

Q: How do | dispose of waste containing 6-Bromo-3-chloropyridin-2-OL, including empty
containers and contaminated gloves? A: All waste must be treated as hazardous.

o Causality: Improper disposal can contaminate the environment and poses a risk to others.

e Solution: Collect all solid waste (unused chemical, contaminated absorbents, gloves,
weighing paper) in a clearly labeled, sealed hazardous waste container. Do not mix it with
other waste streams unless permitted by your institution's environmental health and safety
(EHS) office. Empty containers should be triple-rinsed (if appropriate for the subsequent use
or disposal method) with a suitable solvent; the rinsate must also be collected as hazardous
waste.[1] Consult your EHS office for specific institutional procedures.

Detailed Experimental Protocols

These step-by-step guides provide clear instructions for critical safety procedures.

Protocol: Small Spill Cleanup (<1 g Solid)

o Restrict Access: Immediately alert others in the area and restrict access to the spill location.
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e Don PPE: Ensure you are wearing the full mandatory PPE as described in FAQ #2.

» Contain: Do not use water. Gently cover the spill with a dry, inert absorbent material like sand
or vermiculite to prevent dust from becoming airborne.

o Collect: Using spark-proof tools (e.g., plastic spatula and dustpan), carefully sweep the
absorbent/chemical mixture into a suitable, sealable container labeled "Hazardous Waste: 6-
Bromo-3-chloropyridin-2-OL".[1]

» Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
ethanol or isopropanol), working from the outside in. Place the cleaning cloth in the same
hazardous waste container.

e Final Cleaning: Wash the area with soap and water.

» Dispose: Seal the hazardous waste container. Store it in a designated satellite accumulation
area and arrange for pickup by your institution's EHS department.

e Report: Report the incident to your laboratory supervisor.

Visualization: Spill Response Workflow

The following diagram outlines the logical flow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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